1-ethynyl-hexahydro-1H-pyrrolizin-1-ol hydrochloride
Overview
Description
1-ethynyl-hexahydro-1H-pyrrolizin-1-ol hydrochloride is a chemical compound with a unique structure that includes an ethynyl group and a hexahydro-1H-pyrrolizin-1-ol moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-ethynyl-hexahydro-1H-pyrrolizin-1-ol hydrochloride typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the pyrrolizine ring system, followed by the introduction of the ethynyl group and the hydroxyl group. The final step involves the conversion of the free base to its hydrochloride salt.
Industrial Production Methods
Industrial production methods for this compound are designed to be efficient and scalable. These methods often involve optimized reaction conditions, such as controlled temperature and pressure, to maximize yield and purity. The use of catalysts and solvents that facilitate the desired reactions is also common in industrial settings.
Chemical Reactions Analysis
Types of Reactions
1-ethynyl-hexahydro-1H-pyrrolizin-1-ol hydrochloride can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into different alcohols or amines.
Substitution: The ethynyl group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as lithium aluminum hydride or sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce different alcohols or amines. Substitution reactions can lead to a wide range of derivatives with varying functional groups.
Scientific Research Applications
1-ethynyl-hexahydro-1H-pyrrolizin-1-ol hydrochloride has several scientific research applications, including:
Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.
Biology: In biological research, the compound is studied for its potential effects on cellular processes and pathways. It may serve as a tool for probing specific biological mechanisms.
Medicine: The compound is investigated for its potential therapeutic properties. It may have applications in the development of new drugs or treatments for various diseases.
Industry: In industrial settings, the compound can be used in the production of specialty chemicals and materials. Its unique properties make it valuable for specific industrial applications.
Mechanism of Action
The mechanism of action of 1-ethynyl-hexahydro-1H-pyrrolizin-1-ol hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 1-ethynyl-hexahydro-1H-pyrrolizin-1-ol hydrochloride include other pyrrolizine derivatives and compounds with ethynyl groups. Examples include:
- 1-ethynyl-hexahydro-1H-pyrrolizin-1-one
- 1-ethynyl-hexahydro-1H-pyrrolizin-1-amine
- 1-ethynyl-hexahydro-1H-pyrrolizin-1-carboxylic acid
Uniqueness
What sets this compound apart from similar compounds is its specific combination of functional groups and its hydrochloride salt form
Properties
CAS No. |
2680537-26-0 |
|---|---|
Molecular Formula |
C9H14ClNO |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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